Cas no 2684-82-4 (Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI))
2684-82-4 structure
Product Name:Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI)
CAS No:2684-82-4
MF:C12H6O4
MW:214.17364358902
CID:277571
PubChem ID:57376492
Update Time:2025-04-19
Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI)
- pyrano[3,2-h]chromene-2,9-dione
- 2-Propenoic acid, 3,3'-(2,3-dihydroxy-1,4-phenylene)bis-,di-d-lactone
- 2-Propenoic acid,3-(8-hydroxy-2-oxo-2H-1-benzopyran-7-yl)-, d-lactone
- a-Pyrono[5',6':7,8]coumarin
- p-Benzenediacrylicacid, 2,3-dihydroxy-, di-d-lactone (7CI)
- DTXSID20725208
- 2684-82-4
- Benzo[1,2-b:6,5-b']dipyran-2,9-dione
-
- Inchi: 1S/C12H6O4/c13-9-5-3-7-1-2-8-4-6-10(14)16-12(8)11(7)15-9/h1-6H
- InChI Key: CJIHIABXQLJZHI-UHFFFAOYSA-N
- SMILES: O1C(C=CC2=CC=C3C=CC(=O)OC3=C12)=O
Computed Properties
- Exact Mass: 214.02658
- Monoisotopic Mass: 214.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzo[2,1-b:3,4-b']dipyran-2,9-dione(8CI,9CI) Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent